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Compound of Interest

Compound Name: 2-Phenylbenzaldehyde

Cat. No.: B032115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Phenylbenzaldehyde (also
known as [1,1'-Biphenyl]-2-carboxaldehyde or 2-Formyl-1,1'-biphenyl), a versatile aromatic
aldehyde. It serves as a crucial intermediate in various fields, including organic synthesis,
fragrance, and pharmaceuticals.[1][2] This document details its chemical and physical
properties, synthesis, key reactions, and applications, with a focus on its relevance in research
and drug development.

Core Properties and Identification

2-Phenylbenzaldehyde is an organic compound featuring a benzaldehyde ring substituted
with a phenyl group at the ortho position.
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Identifier Value
CAS Number 1203-68-5[1][3]
Molecular Formula C13H100[1][4]
Molecular Weight 182.22 g/mol [1]
White to light yellow powder or crystal; may also
Appearance o o
appear as a semi-solid to liquid.[1][2]
Biphenyl-2-carbaldehyde, 2-
Synonyms Biphenylcarboxaldehyde, 2-Formyl-1,1'-

biphenyl.[1][2]

Physicochemical Data

The following table summarizes the key physical and chemical properties of 2-

Phenylbenzaldehyde.

Property Value Source
Melting Point -26 °C (-15 °F) [5]
Boiling Point 178 - 179 °C (352 - 354 °F) [5]
Density 1.045 g/cm3 at 25 °C (77 °F) [5]

57.95 mg/L at 25 °C

Water Solubility (estimated)
estimate

[3]

Log P (Octanol/Water Partition
o 1.4 at 25 °C (77 °F)
Coefficient)

[5]

Synthesis of 2-Phenylbenzaldehyde

A common and effective method for synthesizing the biphenyl core of 2-Phenylbenzaldehyde

is the Suzuki-Miyaura cross-coupling reaction. This protocol involves the palladium-catalyzed

reaction of an aryl halide with a boronic acid.
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Reaction: 2-Bromobenzaldehyde + Phenylboronic acid — 2-Phenylbenzaldehyde

Materials:

2-Bromobenzaldehyde

e Phenylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)

o Triphenylphosphine (PPhs)

o Potassium carbonate (K2COs)

o Toluene

o Deionized water

e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and heat plate

e Separatory funnel

e Rotary evaporator

« Silica gel for column chromatography
o Hexane and Ethyl acetate (for elution)
Procedure:

e Setup: To a round-bottom flask, add 2-bromobenzaldehyde (1.0 eq), phenylboronic acid (1.2
eq), potassium carbonate (2.0 eq), and a palladium catalyst system consisting of
palladium(ll) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

e Solvent Addition: Add a 4:1 mixture of toluene and water to the flask.
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Reaction: Stir the mixture vigorously and heat to reflux (approximately 85-90 °C) under a
nitrogen or argon atmosphere.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). The
reaction is typically complete within 4-12 hours.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with
ethyl acetate and transfer to a separatory funnel.

Extraction: Wash the organic layer sequentially with deionized water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude product by silica gel column chromatography, eluting
with a hexane/ethyl acetate gradient to yield pure 2-Phenylbenzaldehyde.
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Synthesis Workflow of 2-Phenylbenzaldehyde
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Caption: Suzuki-Miyaura synthesis of 2-Phenylbenzaldehyde.

Chemical Reactivity and Applications

As an aldehyde, 2-Phenylbenzaldehyde is a versatile building block in organic synthesis.[1] It
participates in various reactions typical of aldehydes, such as oxidation, reduction, and

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b032115?utm_src=pdf-body-img
https://www.benchchem.com/product/b032115?utm_src=pdf-body
https://www.benchchem.com/product/b032115?utm_src=pdf-body
https://www.chemimpex.com/products/23416
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

condensation reactions. One common application is the formation of Schiff bases, which are
compounds with diverse biological activities.

Reaction: 2-Phenylbenzaldehyde + Primary Amine — Schiff Base (Imine)
Materials:

e 2-Phenylbenzaldehyde

e Aprimary amine (e.g., aniline or a derivative)

» Ethanol or Methanol

e Glacial acetic acid (catalytic amount)

e Round-bottom flask

o Magnetic stirrer

Procedure:

Dissolution: Dissolve 2-Phenylbenzaldehyde (1.0 eq) in ethanol in a round-bottom flask.
e Amine Addition: Add the primary amine (1.1 eq) to the solution.
o Catalysis: Add a catalytic amount (2-3 drops) of glacial acetic acid.

o Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by
TLC. Gentle heating may be applied to accelerate the reaction.

« |solation: Upon completion, the Schiff base product often precipitates from the solution. If
not, the product can be isolated by cooling the mixture and collecting the solid via vacuum
filtration or by removing the solvent under reduced pressure and purifying the residue.
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Schiff Base Formation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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